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Compound of Interest

Compound Name: Phenethyl nonanoate

Cat. No.: B1617185 Get Quote

The safe and responsible disposal of chemical waste is a critical component of laboratory

safety and environmental stewardship. This guide provides essential information and step-by-

step procedures for the proper disposal of phenethyl nonanoate, ensuring compliance with

safety regulations and minimizing environmental impact.

Phenethyl nonanoate, a colorless liquid used as a flavor and fragrance agent, requires careful

handling during its disposal. While it has a relatively high flash point, indicating low flammability,

its potential environmental effects necessitate specific disposal protocols.

Immediate Safety and Handling
Before beginning any disposal process, ensure you are wearing appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat. Work in a well-ventilated area to avoid inhalation of any vapors. In case of a spill, absorb

the material with an inert absorbent, such as sand or vermiculite, and place it in a sealed

container for disposal.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for phenethyl
nonanoate.
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Property Value

Flash Point 114.44 °C (238.00 °F)[1]

Boiling Point 352.00 to 353.00 °C @ 760.00 mm Hg

Water Solubility 0.1487 mg/L @ 25 °C (estimated)[1]

Vapor Pressure 0.000037 mmHg @ 25.00 °C (estimated)[1]

Step-by-Step Disposal Procedure
The primary concern for the disposal of phenethyl nonanoate and similar compounds is their

potential toxicity to aquatic life. Therefore, it is crucial to avoid releasing it into the environment.

Containerization:

Place the phenethyl nonanoate waste into a clearly labeled, sealed, and chemically

compatible container.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Waste Characterization:

Label the container with the full chemical name: "Phenethyl Nonanoate".

Indicate any known hazards. While some sources indicate no major GHS hazards[1], it is

best practice to handle it with care due to the aquatic toxicity of similar compounds.

Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from drains and sources of ignition.

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide them with the accurate chemical name and quantity of the waste.

Documentation:

Maintain a record of the waste, including the amount and date of disposal, in your

laboratory's chemical inventory or waste log.

Important Considerations:

Do not pour phenethyl nonanoate down the drain. Its low water solubility and potential

aquatic toxicity can harm the environment.[1]

Do not dispose of phenethyl nonanoate in regular trash.

Always consult your local, state, and federal regulations for chemical waste disposal, as

requirements may vary.

Disposal Decision Workflow
The following diagram illustrates the logical steps for making decisions regarding the disposal

of phenethyl nonanoate.
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Phenethyl Nonanoate Waste Generated

Is the waste contaminated with other chemicals?

Consult EHS for mixed waste disposal protocol

Yes

Containerize pure
phenethyl nonanoate waste

No

Label container with
'Phenethyl Nonanoate' and any known hazards

Store in designated hazardous waste area

Contact EHS or licensed contractor for disposal

Document disposal in lab records

Disposal Complete

Click to download full resolution via product page

Phenethyl Nonanoate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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